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Compound of Interest

Compound Name: Titanium(II) chloride

Cat. No.: B8582975 Get Quote

Technical Support Center: Titanium(II) Chloride
(TiCl₂)
This guide provides essential safety information, handling and storage procedures, and

troubleshooting advice for the use of pyrophoric Titanium(II) chloride (TiCl₂) in a research and

development setting.

Frequently Asked Questions (FAQs)
Q1: What is Titanium(II) chloride and why is it considered hazardous?

A1: Titanium(II) chloride is a black, crystalline solid with the chemical formula TiCl₂.[1][2][3] It

is classified as a pyrophoric material, meaning it can ignite spontaneously in air.[2][3][4][5][6] It

also reacts violently with water, releasing flammable hydrogen gas.[1][4][5] These properties

make it a significant fire and explosion hazard if not handled correctly.

Q2: What are the primary applications of Titanium(II) chloride in research?

A2: Titanium(II) chloride is a strong reducing agent and finds use in various chemical

syntheses.[1][5] Its applications include catalysis in organic reactions, particularly in

polymerization, and as a precursor for the synthesis of other titanium compounds and

materials.[1]

Q3: What are the immediate first aid measures in case of exposure to Titanium(II) chloride?
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A3:

Skin Contact: Immediately brush off any solid particles. If the skin comes into contact with

the substance, immerse the affected area in cool water or wrap in wet bandages.[7] Remove

contaminated clothing and rinse the skin with copious amounts of water for at least 15

minutes.[6][8] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and

easy to do.[6] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[6][7] If breathing is difficult, provide oxygen. If the person is not breathing, give

artificial respiration.[6] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[6][7] Rinse the mouth with water.[6][7] Never give

anything by mouth to an unconscious person.[6] Seek immediate medical attention.

Q4: What type of personal protective equipment (PPE) is required when working with

Titanium(II) chloride?

A4: A comprehensive set of PPE is mandatory. This includes:

A flame-resistant lab coat.[9]

Chemical splash goggles and a face shield.[9]

Heavy-duty, chemical-resistant gloves. It is often recommended to wear a double layer of

gloves.[9]

Ensure a safety shower and eyewash station are readily accessible.[8]

Q5: How should Titanium(II) chloride be stored?

A5: Titanium(II) chloride must be stored under an inert atmosphere (e.g., argon or nitrogen) to

prevent contact with air and moisture.[6][7][10] It should be kept in a tightly closed container in

a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[6][7][10]
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Issue Possible Cause(s) Recommended Action(s)

Sparks or smoke observed

upon opening the container.
Exposure to air or moisture.

Immediately cover the

container opening with a dry,

inert material like sand or

powdered lime (calcium oxide).

[11] If a fire starts, use a Class

D fire extinguisher. DO NOT

USE WATER, carbon dioxide,

or foam extinguishers.[8][12]

Evacuate the area and call for

emergency assistance if the

situation cannot be controlled.

[8][11]

A small spill of TiCl₂ powder

occurs in the fume hood.

Accidental mishandling during

transfer.

Cover the spill with a dry, inert

absorbent material such as

sand or powdered lime.[11]

Carefully collect the mixture

into a designated, dry, and

properly labeled waste

container. Quench the residue

slowly and carefully following

the established protocol (see

Experimental Protocols).[8][11]

The TiCl₂ reagent appears

discolored or has clumps.

Potential decomposition due to

slow air or moisture leak in the

container.

Do not use the reagent if its

integrity is questionable. The

discoloration may indicate the

formation of titanium oxides or

hydroxides. Dispose of the

material following the

appropriate quenching and

waste disposal procedures.

A fire starts in the work area

during handling.

Ignition of the pyrophoric

material or flammable solvents.

If a person's clothing is on fire,

guide them to the nearest

safety shower.[8][11] For small

fires involving the chemical,
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use a Class D fire extinguisher

or smother with dry sand.[12]

For larger fires, evacuate the

area and activate the fire

alarm.[8][10]

Quantitative Data Summary
Parameter

Recommended
Value/Specification

Source(s)

Storage Atmosphere Inert gas (Argon or Nitrogen) [6][7][10]

Storage Temperature Cool, dry place [6]

Incompatible Materials
Water, moist air, strong

oxidizing agents
[4][6]

Fire Extinguisher Type

Class D (for combustible

metals) or dry sand/powdered

lime

[11][12]

Emergency Shower/Eyewash Must be readily accessible [8]

Experimental Protocols
Protocol 1: Safe Handling and Transfer of Titanium(II)
Chloride
Objective: To safely transfer solid Titanium(II) chloride from its storage container to a reaction

vessel under an inert atmosphere.

Materials:

Titanium(II) chloride in its original container

Glovebox or Schlenk line with an inert atmosphere (Argon or Nitrogen)

Dry, clean glassware (e.g., Schlenk flask, round-bottom flask)
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Dry, compatible spatula

Appropriate PPE (flame-resistant lab coat, safety goggles, face shield, chemical-resistant

gloves)

Procedure:

Ensure the glovebox or Schlenk line is purged and maintained under a positive pressure of a

dry, inert gas.

Introduce the sealed container of Titanium(II) chloride, along with all necessary glassware

and tools, into the glovebox antechamber and evacuate and refill with inert gas for at least

three cycles.

Inside the glovebox, carefully open the container of Titanium(II) chloride.

Using a clean, dry spatula, weigh the desired amount of TiCl₂ into a tared and dry reaction

vessel.

Securely close the primary container of Titanium(II) chloride.

Seal the reaction vessel containing the TiCl₂.

If using a Schlenk line, perform transfers under a positive flow of inert gas.

Once the transfer is complete, remove the reaction vessel and the sealed primary container

from the glovebox via the antechamber.

Protocol 2: Quenching and Disposal of Residual
Titanium(II) Chloride
Objective: To safely neutralize small quantities of residual Titanium(II) chloride for disposal.

Materials:

Residual Titanium(II) chloride

Large reaction flask (at least 10 times the volume of the quenching solution)
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Stir bar

Inert, high-boiling point solvent (e.g., toluene or heptane)[11][13]

Isopropanol[8][11][13]

Methanol[11]

Water[11][13]

Ice bath[11][13]

Inert atmosphere setup (glovebox or Schlenk line)

Appropriate PPE

Procedure:

Perform all initial steps under an inert atmosphere.

Place the residual Titanium(II) chloride in the large reaction flask equipped with a stir bar.

Dilute the TiCl₂ by adding a significant amount of an inert, dry solvent like toluene or

heptane.[11]

Cool the flask in an ice bath to 0°C.[13]

While stirring vigorously, slowly add isopropanol dropwise to the suspension.[8][11][13] Be

prepared for gas evolution.

Once the initial vigorous reaction subsides, continue the slow addition of isopropanol.

After the reaction with isopropanol is complete, slowly add methanol as a more reactive

quenching agent.[11]

Finally, very slowly and carefully add water dropwise to ensure all reactive material is

consumed.[11][13]
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Allow the mixture to slowly warm to room temperature and stir for several hours to ensure

the reaction is complete.[13]

Neutralize the resulting solution with a weak acid like citric or acetic acid.[13]

Dispose of the neutralized solution as hazardous waste according to institutional guidelines.

[11]
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Caption: Workflow for the safe handling and transfer of Titanium(II) chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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